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Compound of Interest

Compound Name: Trihydro(trimethylamine)aluminium

Cat. No.: B099812

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe and effective
handling of the air-sensitive reagent, trihydro(trimethylamine)aluminium. Adherence to these
guidelines is critical to ensure personnel safety and maintain the integrity of the reagent.
Trihydro(trimethylamine)aluminium and similar aluminum alkyl compounds are pyrophoric,
meaning they can ignite spontaneously on contact with air or moisture.[1][2] Therefore, all
manipulations must be carried out under an inert atmosphere.

Properties of Trihydro(trimethylamine)aluminium

A summary of the known physical and chemical properties of
trihydro(trimethylamine)aluminium is provided below. This information is essential for its

safe handling and use in chemical reactions.
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Property Value Reference
Chemical Formula C3H12AIN [3]
Molecular Weight 89.118 g/mol [3]
Appearance Solid [4]
Melting Point 76 °C [4]
Boiling Point 20 °C at 2 mm Hg [4]
CAS Number 16842-00-5 [3]

Pyrophoric, Reacts violently
Hazards ] o o [3]
with water, Ignites in moist air

Laboratory Setup for Handling Air-Sensitive
Reagents

The manipulation of trihydro(trimethylamine)aluminium requires specialized equipment to
maintain an inert atmosphere, typically using nitrogen or argon gas.[5] The two primary setups
for handling such sensitive reagents are a glovebox or a Schlenk line.[6]

e Glovebox: A glovebox is a sealed container with a controlled inert atmosphere.[7] It allows for
the direct manipulation of reagents in an air-free environment and is the preferred method for
handling solid pyrophoric materials.[8] The glovebox should be equipped with an
antechamber to transfer materials in and out without compromising the internal atmosphere.

[9]

e Schlenk Line: A Schlenk line is a dual-manifold system that provides both a vacuum and a
source of inert gas.[10][11] This setup is commonly used for performing reactions with air-
sensitive compounds and allows for the transfer of liquids and solutions via cannula or
syringe.[10]

All glassware used for handling air-sensitive reagents must be thoroughly dried to remove any
adsorbed moisture.[12] This is typically achieved by oven-drying overnight at 125°C or for at
least 4 hours at 140°C and then cooling under an inert atmosphere.[12][13]
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Experimental Protocols

The following protocols outline the fundamental techniques for the safe handling and transfer of

trihydro(trimethylamine)aluminium.

General Safety Precautions

Always wear appropriate personal protective equipment (PPE), including a flame-resistant
lab coat, safety goggles, a face shield, and gloves (nitrile gloves underneath neoprene
gloves are recommended).[1][14]

Never work alone when handling pyrophoric reagents.[1]
Ensure that a Class D fire extinguisher or powdered lime/sand is readily available.[1][8]
Keep the work area free of flammable materials and clutter.[14]

All manipulations should be performed in a certified chemical fume hood or a glovebox.[2]
[15]

Protocol for Transferring Solid
Trihydro(trimethylamine)aluminium in a Glovebox

This is the recommended method for handling the solid reagent.

Preparation: Move all necessary and dried glassware, spatulas, and weighing containers into
the glovebox antechamber. Cycle the antechamber between vacuum and inert gas at least
three times to remove air and moisture before transferring the items into the main chamber.
[11]

Weighing: Inside the glovebox, carefully open the container of
trihydro(trimethylamine)aluminium. Using a clean, dry spatula, weigh the desired amount
of the solid into a tared Schlenk flask or other suitable reaction vessel.

Sealing: Securely seal the reaction vessel with a greased ground-glass stopper or a septum
before removing it from the glovebox.[11] Also, ensure the main reagent container is properly
sealed.
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 Removal from Glovebox: Transfer the sealed reaction vessel and any other items back to the
antechamber, close the inner door, and then remove them from the antechamber. Do not
evacuate the antechamber when exiting with a sealed flask.[11]

Protocol for Transferring a Solution of
Trihydro(trimethylamine)aluminium using a Schlenk
Line

If the reagent is in solution, it can be transferred using syringe or cannula techniques on a
Schlenk line.

o System Preparation: Assemble the dry reaction glassware and connect it to the Schlenk line.
Evacuate the glassware under vacuum and then backfill with inert gas. Repeat this cycle
three times to ensure an inert atmosphere.[16]

o Syringe Transfer (for small volumes):
o Purge a dry syringe with inert gas by drawing and expelling the gas at least 10 times.[13]

o Puncture the septum of the reagent bottle with the syringe needle and then with a needle
connected to the inert gas line to maintain positive pressure.

o Slowly withdraw the desired volume of the reagent solution.

o Withdraw the syringe and quickly insert it into the septum of the reaction flask, which is
under a positive pressure of inert gas.

o Inject the solution into the reaction flask.
e Cannula Transfer (for larger volumes):

o Ensure both the reagent vessel and the receiving reaction flask are under a positive
pressure of inert gas, vented through a bubbler.[8]

o Insert one end of a double-tipped needle (cannula) through the septum of the reagent
vessel, ensuring the tip is below the liquid level.
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o Insert the other end of the cannula through the septum of the receiving flask.

o To initiate the transfer, slightly increase the inert gas pressure in the reagent vessel or
slightly decrease it in the receiving flask by briefly opening it to the vacuum manifold (with
extreme care).[9]

o Once the transfer is complete, remove the cannula from the receiving flask first, and then
from the reagent vessel.

Experimental Workflow and Logic Diagrams

The following diagrams illustrate the key workflows for handling air-sensitive
trihydro(trimethylamine)aluminium.

Caption: Workflow for handling solid trihydro(trimethylamine)aluminium using a glovebox.

Caption: Workflow for transferring a solution via cannula using a Schlenk line.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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sensitive-trinydro-trimethylamine-aluminium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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